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Compound Name: Wieland-gumlich aldehyde

Cat. No.: B1683588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Wieland-Gumlich aldehyde, a complex indoline alkaloid, stands as a cornerstone in the

history and practice of natural product synthesis. First isolated as a degradation product of

strychnine, it has since become a pivotal intermediate in the total synthesis of strychnine and a

variety of related alkaloids. Its intricate polycyclic framework and reactive functional groups

have captivated synthetic chemists for decades, leading to the development of elegant and

innovative synthetic strategies. This technical guide provides a comprehensive overview of the

chemical properties of Wieland-Gumlich aldehyde, including its physical and spectroscopic

characteristics, detailed experimental protocols for its synthesis and key reactions, and an

exploration of its relevance in the context of drug development through the biological activity of

its derivatives.

Chemical and Physical Properties
The Wieland-Gumlich aldehyde is a crystalline solid with a defined stereochemistry. Its

physical and chemical properties are summarized in the table below.
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Property Value Reference

Systematic Name

(1S,9S,10R,11R,12E,17S)-12-

(2-hydroxyethylidene)-8,14-

diazapentacyclo[9.5.2.0¹,⁹.0²,⁷.

0¹⁴,¹⁷]octadeca-2,4,6-triene-10-

carbaldehyde

IUPAC

CAS Number 466-85-3 [1]

Molecular Formula C₁₉H₂₂N₂O₂ [2]

Molecular Weight 310.39 g/mol [2]

Appearance Crystals [2]

Melting Point 213-214 °C (decomposes) [2]

Optical Rotation
[α]D²² = -133.8° (c = 0.52 in

methanol)
[2]

Solubility

Soluble in methanol, ethanol,

chloroform; slightly soluble in

acetone, ethyl acetate

[2]

Spectroscopic Data
The structural elucidation and characterization of the Wieland-Gumlich aldehyde rely heavily

on modern spectroscopic techniques. Below is a summary of its key spectroscopic data.

¹³C NMR Spectroscopy
A detailed ¹³C NMR study of the Wieland-Gumlich aldehyde was reported by Wenkert et al. in

1978. The chemical shifts provide a carbon map of the complex polycyclic structure.
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Carbon Atom Chemical Shift (ppm)

Aldehyde C=O ~190-200

Aromatic C ~110-150

Alkene C ~115-140

Aliphatic C ~20-70

C-O ~50-90

(Note: The exact values from the original publication by Wenkert et al. should be consulted for

precise assignments.)

¹H NMR Spectroscopy
The ¹H NMR spectrum of the Wieland-Gumlich aldehyde is complex due to the numerous

protons in distinct chemical environments. Key characteristic signals include:

Aldehydic proton: A singlet typically found in the downfield region (δ 9-10 ppm).

Aromatic protons: Multiple signals in the aromatic region (δ 7-9 ppm).

Vinylic protons: Signals in the alkene region (δ 4.5-7.0 ppm).

Aliphatic protons: A complex series of multiplets in the upfield region (δ 1-5 ppm).

Infrared (IR) Spectroscopy
The IR spectrum of the Wieland-Gumlich aldehyde displays characteristic absorption bands

corresponding to its functional groups:

C=O stretch (aldehyde): A strong absorption band around 1720-1740 cm⁻¹.

C-H stretch (aldehyde): Two weak bands around 2720 cm⁻¹ and 2820 cm⁻¹.

O-H stretch (alcohol): A broad band in the region of 3200-3600 cm⁻¹.

C=C stretch (aromatic and alkene): Bands in the 1600-1680 cm⁻¹ region.
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C-N stretch: Bands in the 1000-1350 cm⁻¹ region.

Mass Spectrometry
Mass spectrometry of the Wieland-Gumlich aldehyde reveals a molecular ion peak

corresponding to its molecular weight. The fragmentation pattern is complex but can provide

valuable structural information. Common fragmentation pathways for aldehydes include the

loss of the formyl radical (CHO) or a hydrogen radical.

Experimental Protocols
Synthesis of Wieland-Gumlich Aldehyde from
Strychnine
The classical synthesis of the Wieland-Gumlich aldehyde involves the degradation of

strychnine.[1] The overall transformation is a multi-step process.

Workflow for the Degradation of Strychnine to Wieland-Gumlich Aldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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